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An In-depth Technical Guide to 4-
(Methylsulfonamido)benzoic Acid
For Researchers, Scientists, and Drug Development Professionals

Introduction
4-(Methylsulfonamido)benzoic acid, a sulfonamide derivative of benzoic acid, is a compound

of interest in medicinal chemistry and drug development. Its structural features, combining a

carboxylic acid group with a sulfonamide moiety, suggest its potential as a bioactive molecule.

This technical guide provides a comprehensive overview of the physical and chemical

properties of 4-(Methylsulfonamido)benzoic acid, along with detailed experimental protocols

for its synthesis and purification, and an exploration of its likely biological activities based on its

chemical class.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of 4-
(Methylsulfonamido)benzoic acid is essential for its application in research and

development. The following tables summarize its key identifiers and physical characteristics.

Table 1: Chemical Identifiers of 4-(Methylsulfonamido)benzoic acid

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1295666?utm_src=pdf-interest
https://www.benchchem.com/product/b1295666?utm_src=pdf-body
https://www.benchchem.com/product/b1295666?utm_src=pdf-body
https://www.benchchem.com/product/b1295666?utm_src=pdf-body
https://www.benchchem.com/product/b1295666?utm_src=pdf-body
https://www.benchchem.com/product/b1295666?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295666?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

IUPAC Name 4-(methanesulfonamido)benzoic acid[1]

CAS Number 7151-76-0[1]

Molecular Formula C₈H₉NO₄S[1]

Molecular Weight 215.23 g/mol [1]

Canonical SMILES CS(=O)(=O)NC1=CC=C(C=C1)C(=O)O[1]

InChI Key SROHFTOYGFCJAF-UHFFFAOYSA-N[1]

Synonyms

4-[(Methylsulfonyl)amino]benzoic acid, p-

(Methylsulfonamido)benzoic acid, N-Mesyl-4-

aminobenzoic acid[1]

Table 2: Physical Properties of 4-(Methylsulfonamido)benzoic acid

Property Value Source

Melting Point Data not available

pKa Data not available

Solubility in Water Data not available

Solubility in Ethanol Data not available

Solubility in DMSO Data not available

Solubility in Methanol Data not available

Note: While specific experimental data for the melting point, pKa, and solubility of 4-
(Methylsulfonamido)benzoic acid are not readily available in the searched literature, related

compounds such as 4-(Methylsulfonyl)benzoic acid have a reported melting point of 268-271

°C. The solubility of benzoic acid derivatives is known to be pH-dependent and generally

increases in organic solvents like ethanol and DMSO.
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Synthesis of 4-(Methylsulfonamido)benzoic acid
The synthesis of 4-(Methylsulfonamido)benzoic acid can be achieved by the reaction of 4-

aminobenzoic acid with methanesulfonyl chloride in a basic aqueous medium. The following

protocol is adapted from a similar synthesis of a related sulfonamide.[2]

Workflow for the Synthesis of 4-(Methylsulfonamido)benzoic acid
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Reactants

Reaction
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 dropwise with stirring

Sodium Carbonate Water

Stir at room temperature
 until reaction is complete

Acidify with HCl
 to pH ~2

Precipitate Formation

Filter the precipitate

Wash with cold water

Dry the product

4-(Methylsulfonamido)benzoic acid

Crude Product

Click to download full resolution via product page

Caption: Synthetic workflow for 4-(Methylsulfonamido)benzoic acid.
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Detailed Methodology:

Preparation of the Reaction Mixture: In a round-bottom flask equipped with a magnetic

stirrer, dissolve 4-aminobenzoic acid (1 equivalent) in an aqueous solution of sodium

carbonate (sufficient to achieve a pH of 8-9).

Addition of Sulfonylating Agent: While stirring the solution at room temperature, slowly add

methanesulfonyl chloride (1.1 equivalents) dropwise.

Reaction: Continue stirring the reaction mixture at room temperature. The progress of the

reaction can be monitored by thin-layer chromatography (TLC). The reaction is typically

complete when the starting material (4-aminobenzoic acid) is no longer visible on the TLC

plate.

Precipitation: Once the reaction is complete, transfer the reaction mixture to a beaker and

acidify it by slowly adding a solution of hydrochloric acid (e.g., 1 M HCl) until the pH reaches

approximately 2. A white precipitate of 4-(Methylsulfonamido)benzoic acid should form.

Isolation and Washing: Collect the precipitate by vacuum filtration. Wash the solid with cold

deionized water to remove any inorganic salts.

Drying: Dry the collected solid in a vacuum oven to obtain the crude product.

Purification by Recrystallization
Recrystallization is a standard method for purifying solid organic compounds. The choice of

solvent is crucial and should be one in which the compound is soluble at high temperatures but

sparingly soluble at low temperatures. For sulfonamide derivatives, alcohols such as ethanol or

methanol, or a mixture of an alcohol and water, are often suitable.[3][4]

Workflow for Recrystallization
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Carbonic Anhydrase Active Site
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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